Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

NMR Spectroscopy Data for Daturaolone
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Compound Focus: Daturaolone

CAS No.: 41498-80-0

Cat. No.: S561763

Parameter Specification

Molecular Formula C30Has02 [1]

Molecular Weight 440.71 g/mol [1] [2]

1H-NMR Frequency 600 MHz [3]

13C-NMR Frequency 125 MHz [3]

Deuterated Solvent Not explicitly stated in sources; CHCIs used for UV spectra [3]

Key Functional Groups (by IR)  Carbonyl (C=0) stretch at 1699 cm~1, Hydroxyl (-OH) presence [4]

2D Techniques Used HMBC, HMQC, NOESY, COSY [3] [4]

Workflow for Isolation and Structural Elucidation

The following diagram illustrates the general workflow researchers use to isolate daturaolone from plant

material and determine its structure, based on the methodologies described in the research:
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Detailed Experimental Protocols

Here is a detailed breakdown of the key experimental procedures based on the research articles.

Extraction and Isolation

This protocol is adapted from studies on Datura metel L. fruits and Pistacia integerrima barks [3] [4] [5].
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¢ Plant Material Preparation: Plant material (e.g., fruits, bark) is shade-dried at room temperature and
ground into a coarse powder [3] [5].

e Crude Extraction: The powdered plant material is soaked in methanol, typically at room temperature
for several days. The combined methanol extract is then concentrated under reduced pressure to
obtain a crude residue [3] [4].

¢ Solvent Partitioning: The crude methanolic extract is suspended in water and successively
partitioned with organic solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate) to
separate constituents based on their solubility [3] [5].

¢ Column Chromatography: The active fraction (often the chloroform fraction) is subjected to column
chromatography over silica gel. The column is eluted with a gradient mixture of n-hexane and ethyl
acetate.

e Crystallization: Fractions containing daturaolone are combined and concentrated. Pure
daturaolone is obtained as colorless or white crystals through recrystallization using solvents like n-
hexane and acetone [3].

NMR Spectroscopy and Structural Elucidation

The structure of daturaolone was confirmed using a suite of NMR techniques [3] [4].

e Sample Preparation: A purified sample is dissolved in an appropriate deuterated solvent.
e Data Acquisition:
o 1D NMR: 1H-NMR and 13C-NMR spectra are acquired to determine the chemical environment
of all hydrogen and carbon atoms [3].
o 2D NMR:
= COSY: Identifies protons that are coupled to each other through two or three bonds [3]
[4].
= HMQC/HSQC: Correlates hydrogen atoms directly bonded to carbon atoms (1JCH) [3]
[4].
= HMBC: Correlates hydrogen atoms with long-range coupled carbons (2JCH, 3JCH),
which is crucial for establishing connections between structural units [3] [4].
= NOESY: Provides information about the spatial proximity of protons, helping to determine
relative stereochemistry [3].

Reported Biological Activities

Daturaolone has shown promising biological activities in pre-clinical studies, which often motivate its

detailed chemical characterization.
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Activity

Experimental
ModellAssay

Key Finding

Anti-inflammatory

Antinociceptive

(Pain Relief)

Enzyme Inhibition

Antipyretic

Muscle Relaxant

Carrageenan-induced paw
edema in mice [3]

Acetic acid-induced writhing
in mice [3]

In vitro assays [7] [4]

Yeast-induced fever in mice

[5]

Inclined plane, chimney,
and traction tests in mice [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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